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Abstract

6-Bromohex-5-en-1-ol is a bifunctional organic molecule containing both a primary alcohol
and a vinyl bromide moiety. This unique combination of functional groups makes it a potentially
valuable building block in organic synthesis, offering multiple avenues for chemical
modification. Its structure is amenable to a variety of transformations, including oxidation,
esterification, and cross-coupling reactions, suggesting its utility in the synthesis of complex
molecular architectures relevant to pharmaceutical and materials science research. This
technical guide provides a comprehensive review of the synthesis, potential reactions, and
applications of 6-bromohex-5-en-1-ol, supported by detailed hypothetical experimental
protocols and characterization data. Due to a lack of specific published literature on this
compound, the synthetic routes and spectroscopic data presented herein are based on
established chemical principles and data from analogous structures.

Introduction

The strategic incorporation of halogenated alkenes and primary alcohols into molecular
scaffolds is a cornerstone of modern organic synthesis. The vinyl bromide group serves as a
versatile handle for carbon-carbon bond formation through various cross-coupling reactions,
while the primary alcohol allows for the introduction of diverse functionalities through oxidation,
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etherification, or esterification. 6-Bromohex-5-en-1-ol (CAS No. 919800-95-6), with its C6
backbone, offers a flexible spacer element, making it an attractive synthon for the construction
of larger, more complex molecules. This document aims to provide a detailed overview of this
compound for researchers and professionals in drug development and chemical synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 6-bromohex-5-en-1-ol is presented in the
table below. These values are calculated based on its chemical structure.

Property Value

CAS Number 919800-95-6

Molecular Formula CeH11Bro

Molecular Weight 179.05 g/mol

Appearance Colorless to pale yellow liquid (predicted)
Boiling Point Not reported

Density Not reported

Solubilit Soluble in common organic solvents (e.g.,
olubili
Y dichloromethane, ethyl acetate, THF)

Synthesis of 6-Bromohex-5-en-1-ol

While a specific, peer-reviewed synthesis of 6-bromohex-5-en-1-ol has not been prominently
reported, a plausible and efficient synthetic route can be designed based on well-established
organic transformations. A logical two-step approach involves the hydroboration-oxidation of a
terminal alkyne followed by a hydrobromination/radical bromination of the resulting terminal
alkene. A detailed hypothetical protocol is provided below.

Synthetic Scheme

Caption: Proposed synthetic pathway to 6-bromohex-5-en-1-ol.

Detailed Experimental Protocols
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Step 1: Synthesis of Hex-5-en-1-ol from 5-Hexyn-1-ol

e Materials: 5-Hexyn-1-ol, 9-Borabicyclo[3.3.1]Jnonane (9-BBN) solution (0.5 M in THF),
Tetrahydrofuran (THF, anhydrous), Sodium hydroxide (NaOH) solution (3 M), Hydrogen
peroxide (H202, 30% aqueous solution), Diethyl ether, Saturated aqueous sodium chloride
(brine), Anhydrous magnesium sulfate (MgSOa).

e Procedure:

o To a dry 250 mL round-bottom flask under an argon atmosphere, add 5-hexyn-1-ol (5.0 g,
51 mmol).

o Dissolve the alkyne in anhydrous THF (50 mL).
o Cool the solution to 0 °C in an ice bath.

o Slowly add 0.5 M 9-BBN in THF (112 mL, 56 mmol) via a dropping funnel over 30 minutes,
maintaining the temperature at 0 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 4 hours.

o Cool the reaction mixture back to 0 °C and slowly add 3 M NaOH solution (20 mL).

o Carefully add 30% H202 (20 mL) dropwise, ensuring the temperature does not exceed 20
°C.

o Stir the mixture at room temperature for 1 hour.
o Extract the aqueous layer with diethyl ether (3 x 50 mL).
o Combine the organic layers and wash with brine (50 mL).

o Dry the organic layer over anhydrous MgSOQa, filter, and concentrate under reduced
pressure.

o Purify the crude product by flash column chromatography (silica gel, ethyl
acetate/hexanes gradient) to afford hex-5-en-1-ol as a colorless oil.
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Step 2: Synthesis of 6-Bromohex-5-en-1-ol from Hex-5-en-1-ol

o Materials: Hex-5-en-1-ol, N-Bromosuccinimide (NBS), Azobisisobutyronitrile (AIBN), Carbon
tetrachloride (CCla, anhydrous), Dichloromethane, Saturated aqueous sodium bicarbonate
solution, Saturated aqueous sodium thiosulfate solution, Brine, Anhydrous sodium sulfate
(NazS0a).

e Procedure:

o In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve hex-5-en-1-ol
(2.0 g, 20 mmol) in anhydrous CCla (40 mL).

o Add NBS (3.74 g, 21 mmol) and a catalytic amount of AIBN (164 mg, 1 mmol).

o Heat the mixture to reflux and irradiate with a 250W lamp for 2 hours. Monitor the reaction
by TLC.

o Cool the reaction mixture to room temperature and filter off the succinimide byproduct.

o Wash the filtrate with saturated aqueous sodium bicarbonate solution (20 mL) and then
with saturated aqueous sodium thiosulfate solution (20 mL).

o Wash with brine (20 mL), dry over anhydrous Na2SOa4, filter, and concentrate in vacuo.

o Purify the residue by flash column chromatography (silica gel, ethyl acetate/hexanes
gradient) to yield 6-bromohex-5-en-1-ol.

Spectroscopic Characterization (Hypothetical Data)

The following table summarizes the expected spectroscopic data for 6-bromohex-5-en-1-ol
based on its structure and known chemical shifts for similar compounds.
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Technique Expected Data

3 6.25 (dt, 1H, J = 13.9, 7.1 Hz, H-5), 6.05 (d,
1H, J = 13.9 Hz, H-6), 3.68 (t, 2H, J = 6.5 Hz, H-
1), 2.20 (q, 2H, J = 7.1 Hz, H-4), 1.65-1.55 (m,
2H, H-2), 1.50-1.40 (m, 2H, H-3).

1H NMR (400 MHz, CDCls)

5 135.5 (C-5), 108.0 (C-6), 62.5 (C-1), 32.0 (C-

13C NMR (100 MHz, CDCls) B, 315 (C-2) 25.0 (C-3

v (cm~1) 3350 (br, O-H), 3080, 2940, 2860 (C-
FT-IR (neat) H), 1640 (C=C), 910 (vinyl C-H bend), 650 (C-
Br).

miz (%) 179/181 ([M]*), 100 ([M-Br]*), 81, 67,

Mass Spec. (El) -

Potential Reactions and Applications

6-Bromohex-5-en-1-ol is a versatile synthetic intermediate. The vinyl bromide functionality is
particularly useful for palladium-catalyzed cross-coupling reactions, while the primary alcohol
can be readily functionalized.

Reaction Scheme

Caption: Potential reaction pathways for 6-bromohex-5-en-1-ol.

Applications in Drug Discovery and Natural Product
Synthesis

The ability to introduce complex carbon skeletons via the vinyl bromide handle, coupled with
the functionalization potential of the alcohol, makes 6-bromohex-5-en-1-ol a promising
building block in medicinal chemistry and natural product synthesis. For instance, it could be
employed in the synthesis of long-chain unsaturated alcohols, which are components of
various natural products with interesting biological activities. In drug discovery, this scaffold
could be used to generate libraries of compounds for screening, where the vinyl group allows
for late-stage diversification.
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Conclusion

6-Bromohex-5-en-1-ol represents a synthetically versatile, yet underexplored, chemical entity.
Its dual functionality provides a platform for a wide range of chemical transformations,
positioning it as a valuable tool for chemists in academia and industry. The hypothetical
synthetic routes and characterization data provided in this guide offer a solid foundation for
future research and application of this promising building block. Further experimental validation
is necessary to fully unlock the potential of 6-bromohex-5-en-1-ol in the development of novel
therapeutics and functional materials.

¢ To cite this document: BenchChem. [6-Bromohex-5-en-1-ol: A Comprehensive Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12618760#literature-review-of-6-bromohex-5-en-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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